Cas no 30345-80-3 (1-(2-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline)

1-(2-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline is a tetrahydroisoquinoline derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a benzyl-substituted tetrahydroisoquinoline core, which is of interest in medicinal chemistry due to its relevance in bioactive compound development. The 2-methylbenzyl moiety enhances lipophilicity and may influence binding interactions in receptor studies. This compound serves as a versatile intermediate for synthesizing alkaloid-like molecules, offering opportunities for structure-activity relationship (SAR) explorations. Its stability under standard conditions and compatibility with further functionalization make it suitable for research in neuropharmacology or as a scaffold for heterocyclic modifications. Proper handling and storage are recommended to maintain purity and reactivity.

1-(2-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline structure

30345-80-3 structure

Product Name:1-(2-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline

CAS No:30345-80-3

MF:C₁₇H₁₉N

MW:237.339464426041

CID:310889

PubChem ID:11107386

Update Time:2025-10-29

1-(2-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-(2-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline
- 7,8-Secoberbine(8CI)
- 1,2,3,4-tetrahydro-1-[(2-methylphenyl)methyl]Isoquinoline
- 1-[(2-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline
- Isoquinoline,1,2,3,4-tetrahydro-1-[(2-methylphenyl)methyl]-
- FT-0742069
- AKOS013353533
- 30345-80-3
- DTXSID40455479
- Inchi： 1S/C17H19N/c1-13-6-2-3-8-15(13)12-17-16-9-5-4-7-14(16)10-11-18-17/h2-9,17-18H,10-12H2,1H3
- InChI Key： GRMICLNWSXHBEE-UHFFFAOYSA-N
- SMILES： N1CCC2C=CC=CC=2C1CC1C=CC=CC=1C

Computed Properties

Exact Mass: 237.15187
Monoisotopic Mass: 237.151749610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03

1-(2-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143662-1g	1-(2-methylbenzyl)-1,2,3,4-tetrahydroisoquinoline	30345-80-3	95%	1g	$482	2021-08-05
Chemenu	CM143662-1g	1-(2-methylbenzyl)-1,2,3,4-tetrahydroisoquinoline	30345-80-3	95%	1g	$***	2023-03-29
Alichem	A189007434-1g	1-(2-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline	30345-80-3	95%	1g	$420.16	2023-09-02